Cas no 69769-47-7 (Benzeneacetonitrile,3,4-bis(1-methylethoxy)-)

Benzeneacetonitrile,3,4-bis(1-methylethoxy)- structure
69769-47-7 structure
Product Name:Benzeneacetonitrile,3,4-bis(1-methylethoxy)-
CAS No:69769-47-7
MF:C14H19NO2
MW:233.30616402626
CID:500532
PubChem ID:53424896
Update Time:2025-04-19

Benzeneacetonitrile,3,4-bis(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,3,4-bis(1-methylethoxy)-
    • 3,4-Diisopropoxyphenylacetonitrile
    • 2-[3,4-di(propan-2-yloxy)phenyl]acetonitrile
    • SCHEMBL14723598
    • {3,4-Bis[(propan-2-yl)oxy]phenyl}acetonitrile
    • DTXSID80698641
    • 69769-47-7
    • Inchi: 1S/C14H19NO2/c1-10(2)16-13-6-5-12(7-8-15)9-14(13)17-11(3)4/h5-6,9-11H,7H2,1-4H3
    • InChI Key: VWYGAAOUAMGXOB-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=C(CC#N)C=CC=1OC(C)C

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • PSA: 42.25
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